Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

• Molecular Formula: C19H32O4
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C19H32O4/c1-3-4-10-13-16(20)19-17(23-19)14-11-8-6-5-7-9-12-15-18(21)22-2/h4,10-11,14,16-17,19-20H,3,5-9,12-13,15H2,1-2H3/b10-4-,14-11-/t16-,17-,19-/m0/s1
• InChIKey: WLXUJTQNKKVMSC-DNTCLXCTSA-N

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate: Defined Epoxy-Hydroxy Linoleate Ester for Targeted Lipid Signaling Research

Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate (CAS 874393-57-4) is a fully stereodefined epoxy-hydroxy octadecadienoate methyl ester derived from linoleic acid. With a molecular formula of C19H32O4 and a molecular weight of 324.45 g/mol , this compound belongs to a family of oxidized linoleic acid metabolites implicated in pain and itch signaling. It is supplied as a research-grade lipid with >98% purity, enabling precise mechanistic studies of nociceptor sensitization and inflammatory mediator pathways .

Stereodefined (11S,12S,13S) epoxy-hydroxy octadecadienoate methyl ester

Selective nociceptor-sensitization probe; 11-hydroxy-epoxy scaffold required for CGRP release

High-purity analytical standard for targeted lipidomics and pain-mediator research

Why Generic Substitution Fails for Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate: Stereochemical and Regioisomeric Specificity in Nociceptor Sensitization

Substituting Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate with other epoxy-hydroxy-octadecenoate regioisomers or diastereomers is scientifically unsound due to profound differences in biological activity. A systems-based study demonstrated that among eight structurally related hydroxy-epoxy- and keto-epoxy-octadecenoates, only the two 11-hydroxy-epoxy-octadecenoates sensitized rat dorsal root ganglion neurons to release calcitonin gene-related peptide (CGRP), a key mediator of pain transmission [1]. In contrast, the 9- and 13-hydroxy-epoxy-octadecenoates, as well as all tested keto-epoxy-octadecenoates, failed to augment CGRP release under identical conditions. This striking functional divergence underscores that the precise regiochemistry and stereochemistry of the epoxy and hydroxyl groups are not interchangeable parameters but essential determinants of biological activity.

Regioisomer mismatch

9- and 13-hydroxy-epoxy-octadecenoates showed no significant CGRP release sensitization; only 11-hydroxy-epoxy forms are active in DRG neuron assays.

Diastereomer divergence

(11R,12R,13S) acid-catalyzed diastereomer differs at C11/C12; stereospecific lipid-receptor interactions may shift biological activity.

Impurity interference

Lower-purity preparations may contain inactive 9- and 13-regioisomers, confounding nociceptor sensitization endpoints.

• [1] Ramsden CE, Domenichiello AF, Yuan ZX, Sapio MR, Keyes GS, Mishra SK, et al. A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Sci Signal. 2017 Aug 22;10(493):eaal5241. doi: 10.1126/scisignal.aal5241. View Source

Quantitative Evidence Guide: Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate Differentiation

Regioselective Nociceptor Sensitization: 11-Hydroxy-Epoxy-Octadecenoates Exhibit Unique CGRP Release Activity Compared to 9- and 13-Hydroxy-Epoxy-Octadecenoates

In a direct comparative analysis of eight linoleic acid-derived hydroxy-epoxy- and keto-epoxy-octadecenoates, only the two 11-hydroxy-epoxy-octadecenoates (11H-12,13E-LA and 11H-9,10E-LA) significantly increased low pH–evoked and capsaicin-evoked CGRP release from adult rat dorsal root ganglion (DRG) neurons [1]. The 13-hydroxy-epoxy-octadecenoate (13H-9,10E-LA) increased CGRP release only at low pH, but not in response to capsaicin. Crucially, the 9-hydroxy-epoxy-octadecenoate (9H-12,13E-LA) and all tested keto-epoxy-octadecenoates did not augment CGRP release under either stimulus condition [1]. This establishes a clear hierarchy of activity: 11-hydroxy-epoxy-octadecenoates > 13-hydroxy-epoxy-octadecenoate > 9-hydroxy-epoxy-octadecenoate and keto-epoxy-octadecenoates (inactive).

CGRP Release Activity

Head-to-head

11-OH isomers active on low pH & capsaicin; 13-OH isomer only on low pH; 9-OH & keto isomers no activity

Regioselective nociceptor sensitization; only 11-hydroxy-epoxy-octadecenoates fully active.

Rat DRG neurons, 1 µM, low pH (5.5) / capsaicin (100 nM) stimuli.

Evidence Dimension	CGRP release sensitization in rat DRG neurons (low pH and capsaicin stimuli)
Target Compound Data	Significantly increased both low pH–evoked and capsaicin-evoked CGRP release (exact fold-change not numerically reported, but p<0.05 significance vs. vehicle).
Comparator Or Baseline	9-hydroxy-epoxy-octadecenoate (9H-12,13E-LA), 13-hydroxy-epoxy-octadecenoate (13H-9,10E-LA), and four keto-epoxy-octadecenoates.
Quantified Difference	11-hydroxy-epoxy-octadecenoates: active on both stimuli. 13-hydroxy-epoxy-octadecenoate: active only on low pH. 9-hydroxy-epoxy-octadecenoate and all keto-epoxy-octadecenoates: no significant activity.
Conditions	Ex vivo CGRP release assay using adult rat DRG neurons; compounds tested at 1 μM; stimuli: low pH (5.5) or capsaicin (100 nM).

Why This Matters

This demonstrates that only compounds bearing the 11-hydroxy-epoxy moiety possess the full spectrum of nociceptor-sensitizing activity, making the correct regioisomer essential for any study of pain signaling pathways.

• [1] Ramsden CE, Domenichiello AF, Yuan ZX, Sapio MR, Keyes GS, Mishra SK, et al. A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Sci Signal. 2017 Aug 22;10(493):eaal5241. doi: 10.1126/scisignal.aal5241. View Source

Stereochemical Configuration Dictates Biological Activity: The (11S,12S,13S) Isomer Differs from the Acid-Catalyzed (11R,12R,13S) Diastereomer

The stereochemistry of the epoxy and hydroxyl groups in Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate is precisely defined as (11S,12S,13S). In contrast, acid-catalyzed transformation of 13(S)-hydroperoxylinoleic acid yields predominantly the (11R,12R,13S) diastereomer [1]. This stereochemical divergence is not trivial; the (11R,12R,13S) isomer is formed under non-enzymatic, homolytic decomposition pathways, whereas the (11S,12S,13S) configuration likely reflects enzymatic biosynthesis [2]. Although direct comparative bioactivity data for these specific diastereomers is not available, the well-established principle that stereochemistry governs lipid mediator-receptor interactions strongly implies that the (11S,12S,13S) isomer is the biologically relevant endogenous form.

Stereochemical Identity

Data to verify

(11S,12S,13S) vs. acid-catalyzed (11R,12R,13S) diastereomer

Stereochemistry may influence lipid-receptor interactions; direct bioactivity comparison not available.

Enzymatic vs. acid-catalyzed formation pathways.

Evidence Dimension	Stereochemical configuration (epoxy and hydroxyl carbons)
Target Compound Data	11(S),12(S)-epoxy, 13(S)-hydroxy
Comparator Or Baseline	Acid-catalyzed product: (11R,12R,13S)-(Z)-12,13-epoxy-11-hydroxy-9-octadecenoic acid
Quantified Difference	Stereochemical inversion at C11 and C12 (S,S vs. R,R).
Conditions	Synthetic vs. enzymatic formation pathways.

Why This Matters

Procuring the incorrect diastereomer could yield irrelevant or misleading biological data, particularly in studies of stereospecific lipid-protein interactions or receptor activation.

• [1] Hamberg M. Acid-catalyzed transformation of 13(S)-hydroperoxylinoleic acid into epoxyhydroxyoctadecenoic and trihydroxyoctadecenoic acids. Chem Phys Lipids. 1984 Jul;35(2):87-101. doi: 10.1016/0009-3084(84)90015-X. View Source
• [2] Ramsden CE, Domenichiello AF, Yuan ZX, Sapio MR, Keyes GS, Mishra SK, et al. A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Sci Signal. 2017 Aug 22;10(493):eaal5241. doi: 10.1126/scisignal.aal5241. View Source

High Chemical Purity (>98%) and Defined Stereochemistry Enable Reproducible Research and Avoid Artifacts from Contaminating Isomers

Commercial preparations of Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate are supplied with a certified purity of >98% . This high level of purity, combined with the unambiguous stereochemical assignment (11S,12S,13S), ensures that biological assays are not confounded by the presence of inactive or antagonistic regioisomers or diastereomers. In contrast, less well-characterized or lower-purity lipid preparations may contain variable amounts of the 9- and 13-hydroxy-epoxy-octadecenoates shown to be inactive in CGRP release assays, potentially leading to false-negative or highly variable results.

Chemical Purity

Specification review

>98%

Minimizes interference from inactive regioisomers/diastereomers.

Vendor Certificate of Analysis.

Evidence Dimension	Purity and stereochemical integrity
Target Compound Data	>98% purity, defined stereochemistry (11S,12S,13S)
Comparator Or Baseline	Unspecified or lower-purity epoxy-hydroxy-octadecenoate preparations.
Quantified Difference	At least 98% pure vs. potentially lower purity and undefined stereoisomeric composition.
Conditions	As per vendor Certificate of Analysis.

Why This Matters

For rigorous mechanistic studies and biomarker validation, the use of a high-purity, stereochemically defined standard is essential to ensure data reproducibility and accurate interpretation.

Correlation with Pain and Itch Signaling Pathways Positions Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate as a Targeted Probe for Inflammatory Pain Research

In a randomized clinical trial component of the same systems study, reducing dietary linoleic acid intake led to decreased plasma concentrations of 11-hydroxy-12,13-trans-epoxy-(9Z)-octadecenoate (the free acid form), and this decrease correlated with clinical pain reduction in patients with refractory chronic headaches [1]. Furthermore, the free acid concentration of 11H-12,13E-LA was >6-fold higher in psoriatic lesions compared to control skin [1]. While these data pertain to the free acid rather than the methyl ester, they establish the 11-hydroxy-epoxy-octadecenoate scaffold as a clinically relevant pain mediator. The methyl ester form serves as a valuable, stable analytical standard and a precursor for generating the free acid for functional studies.

Biomarker Correlation

Class-level inference

>6-fold elevation in psoriatic lesions; plasma levels correlate with headache pain endpoint change

Supports 11-hydroxy-epoxy-octadecenoate as a reported pain-mediator research target.

Free acid data; methyl ester used as analytical standard. Human research samples.

Evidence Dimension	In vivo correlation with pain and tissue inflammation
Target Compound Data	Free acid form: >6-fold elevated in psoriatic lesions; plasma levels correlate with headache pain reduction.
Comparator Or Baseline	9- and 13-hydroxy-epoxy-octadecenoates (not reported to show such correlations).
Quantified Difference	>6-fold increase in psoriatic lesions vs. control skin; correlation with clinical pain (p<0.05).
Conditions	Human psoriatic skin biopsies and plasma from chronic headache patients.

Why This Matters

This evidence positions the 11-hydroxy-epoxy-octadecenoate core structure as a high-priority target for pain research, justifying the procurement of the defined methyl ester as a key analytical and synthetic intermediate.

• [1] Ramsden CE, Domenichiello AF, Yuan ZX, Sapio MR, Keyes GS, Mishra SK, et al. A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Sci Signal. 2017 Aug 22;10(493):eaal5241. doi: 10.1126/scisignal.aal5241. View Source

High-Impact Application Scenarios for Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Definitive Analytical Standard for Lipidomics and Targeted Metabolomics of Pain Mediators

Given its unique and selective nociceptor-sensitizing activity [1], Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate serves as an indispensable analytical standard for the identification and quantification of 11-hydroxy-epoxy-octadecenoates in biological samples. Its defined stereochemistry and high purity (>98%) are critical for accurate mass spectrometry-based lipidomics workflows, enabling researchers to distinguish the active (11S,12S,13S) isomer from inactive regioisomers and diastereomers.

Functional Studies of Nociceptor Sensitization and Inflammatory Pain Mechanisms

The methyl ester can be hydrolyzed to the free acid (11H-12,13E-LA) for use in ex vivo CGRP release assays using rat DRG neurons, a validated model for studying peripheral pain sensitization [1]. The compound's selective activity on CGRP release—absent in 9- and 13-hydroxy-epoxy-octadecenoates—makes it a powerful tool for probing the molecular mechanisms linking linoleic acid metabolism to pain signaling and for screening potential inhibitors of this pathway.

Synthetic Intermediate for Structure-Activity Relationship (SAR) Studies on Pain Mediators

The defined (11S,12S,13S) stereochemistry of this methyl ester provides a versatile starting point for synthesizing modified analogs to explore the structural determinants of nociceptor sensitization. As demonstrated by the stereochemical differences between enzymatic and acid-catalyzed products [2], precise control over stereochemistry is essential for SAR studies. This compound enables the synthesis of enantiopure probes to investigate the binding site and downstream signaling of these emerging pain mediators.

Biomarker Development for Inflammatory Skin Diseases and Chronic Pain Conditions

Given the >6-fold elevation of 11H-12,13E-LA in psoriatic lesions [1] and its correlation with clinical pain in chronic headache patients, this methyl ester standard supports the development and validation of quantitative assays for 11-hydroxy-epoxy-octadecenoates as potential biomarkers of inflammation and pain. Its use as a calibration standard ensures the accuracy and reproducibility of such assays in translational and clinical research settings.

Application

Selection Property

Validation Focus

Targeted lipidomics of pain mediators

Stereodefined 11-hydroxy-epoxy-octadecenoate scaffold

Differentiation from inactive regioisomers in mass spectrometry workflows

Nociceptor sensitization assays (CGRP release)

Selective CGRP-release sensitization in DRG neurons

Confirm regioselective activity under low pH/capsaicin conditions

Structure-activity relationship (SAR) studies

Defined (11S,12S,13S) stereochemistry

Enantiopure probe synthesis for lipid-receptor interaction research

Inflammatory biomarker assay development

Reported elevation of free acid in psoriatic lesions

Quantification accuracy in human skin research matrices

• [1] Ramsden CE, Domenichiello AF, Yuan ZX, Sapio MR, Keyes GS, Mishra SK, et al. A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Sci Signal. 2017 Aug 22;10(493):eaal5241. doi: 10.1126/scisignal.aal5241. View Source
• [2] Hamberg M. Acid-catalyzed transformation of 13(S)-hydroperoxylinoleic acid into epoxyhydroxyoctadecenoic and trihydroxyoctadecenoic acids. Chem Phys Lipids. 1984 Jul;35(2):87-101. doi: 10.1016/0009-3084(84)90015-X. View Source